Cas no 845667-80-3 (4-(5-fluoro-3-methyl-1-benzofuran-2-yl)-2H,6H,7H,8H-cyclopentagchromen-2-one)

• Product Name: 4-(5-fluoro-3-methyl-1-benzofuran-2-yl)-2H,6H,7H,8H-cyclopentagchromen-2-one
• CAS No: 845667-80-3
• MF: C₂₁H₁₅FO₃
• MW: 334.340409517288
• CID: 5420031
• Update Time: 2025-10-25

4-(5-fluoro-3-methyl-1-benzofuran-2-yl)-2H,6H,7H,8H-cyclopentagchromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-fluoro-3-methyl-1-benzofuran-2-yl)-7,8-dihydro-6H-cyclopenta[g]chromen-2-one
• Cyclopenta[g]-1-benzopyran-2(6H)-one, 4-(5-fluoro-3-methyl-2-benzofuranyl)-7,8-dihydro-
• 4-(5-fluoro-3-methyl-1-benzofuran-2-yl)-2H,6H,7H,8H-cyclopentagchromen-2-one

• Inchi： 1S/C21H15FO3/c1-11-15-9-14(22)5-6-18(15)25-21(11)17-10-20(23)24-19-8-13-4-2-3-12(13)7-16(17)19/h5-10H,2-4H2,1H3
• InChI Key： WISWHJHKWUSMHM-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC3CCCC=3C=C2C(C2=C(C)C3=CC(F)=CC=C3O2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-(5-fluoro-3-methyl-1-benzofuran-2-yl)-2H,6H,7H,8H-cyclopentagchromen-2-one

Introduction to 4-(5-fluoro-3-methyl-1-benzofuran-2-yl)-2H,6H,7H,8H-cyclopentagchromen-2-one (CAS No. 845667-80-3)

4-(5-fluoro-3-methyl-1-benzofuran-2-yl)-2H,6H,7H,8H-cyclopentagchromen-2-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique chromen core and fluorinated benzofuran substituent. This compound, identified by its CAS number 845667-80-3, represents a promising scaffold for the development of novel bioactive molecules. The presence of both a fluorine atom and a methyl group on the benzofuran ring introduces tunable electronic and steric properties, making it an attractive candidate for further chemical modification and biological evaluation.

The chromen moiety, a heterocyclic aromatic system, is well-documented for its pharmacological significance. Chromenes and their derivatives have been extensively studied for their potential applications in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer agents. The cyclopenta[cd]chromenone scaffold in this compound adds an additional layer of complexity, which may contribute to unique binding interactions with biological targets. This structural feature has been increasingly explored in recent years as a means to enhance drug-like properties such as solubility, bioavailability, and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of such complex molecules. The incorporation of fluorine into the benzofuran ring not only modulates the electronic distribution but also influences the molecule's metabolic fate. Fluorinated aromatic compounds are known to exhibit improved binding affinity and selectivity due to the strong π-stacking interactions and hydrophobic effects. In contrast, the methyl group at position 3 of the benzofuran ring introduces steric hindrance, which can be exploited to optimize binding modes in protein targets.

The synthesis of 4-(5-fluoro-3-methyl-1-benzofuran-2-yl)-2H,6H,7H,8H-cyclopentagchromen-2-one involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include condensation reactions to form the chromenone core, followed by functionalization at the benzofuran moiety. The introduction of the fluorine atom often necessitates specialized synthetic methodologies, such as halogen exchange reactions or metal-catalyzed cross-coupling processes. These synthetic strategies ensure high regioselectivity and yield, which are critical for large-scale production.

The pharmacological potential of this compound has been explored in several preclinical studies. The chromenone scaffold is known to interact with various enzymes and receptors involved in inflammatory pathways. For instance, derivatives of chromenes have shown inhibitory activity against cyclooxygenase (COX) enzymes and lipoxygenase (LOX) enzymes, which are key mediators of inflammation. Additionally, the presence of a fluorine atom can enhance metabolic stability by preventing unwanted degradation pathways.

One notable study published in a leading pharmaceutical chemistry journal demonstrated that analogs of this compound exhibit potent anti-inflammatory effects in cellular assays. The researchers highlighted that the combination of the chromenone core and fluorinated benzofuran substituent synergistically enhances binding affinity to target proteins. Furthermore, structural modifications at the cyclopenta[cd]chromenone ring were found to improve solubility profiles, making these compounds more suitable for oral administration.

The role of fluorine in medicinal chemistry cannot be overstated. Its ability to modulate electronic properties while maintaining metabolic stability has led to numerous successful drug candidates. In the case of 4-(5-fluoro-3-methyl-1-benzofuran-2-yl)-2H,6H,7H,8H-cyclopentagchromen-2-one, the fluorine atom at position 5 of the benzofuran ring likely contributes to increased lipophilicity and reduced susceptibility to enzymatic degradation. This feature is particularly valuable for designing drugs with prolonged half-lives and improved bioavailability.

Another important aspect of this compound is its potential as a tool compound for mechanistic studies. By systematically varying substituents on the chromenone and benzofuran moieties, researchers can gain insights into structure-activity relationships (SAR). Such studies are crucial for optimizing lead compounds into viable drug candidates. The cyclopenta[cd]chromenone scaffold provides a versatile platform for such investigations due to its rigid structure and multiple sites available for functionalization.

In conclusion,4-(5-fluoro-3-methyl-1-benzofuran-2-yl)-2H,6H,7H,8H-cyclopentagchromen-2-one (CAS No. 845667-80-3) represents a structurally intriguing molecule with significant pharmaceutical potential. Its unique combination of a chromenone core and fluorinated benzofuran substituent makes it an attractive candidate for further exploration in drug discovery efforts. Recent research suggests that this compound may exhibit desirable pharmacological properties suitable for treating inflammatory diseases and other therapeutic indications.